Cas no 864408-78-6 (1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)-)

• Product Name: 1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)-
• CAS No: 864408-78-6
• MF: C₃₁H₃₁FN₂O₄
• MW: 514.587251901627
• CID: 5684955
• Update Time: 2023-09-15

1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-pentanoic acid, 2-(4-fluorophenyl)-β-hydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, (βR)-

• Inchi： 1S/C31H31FN2O4/c1-20(2)29-28(31(38)33-24-11-7-4-8-12-24)27(21-9-5-3-6-10-21)30(22-13-15-23(32)16-14-22)34(29)18-17-25(35)19-26(36)37/h3-16,20,25,35H,17-19H2,1-2H3,(H,33,38)(H,36,37)/t25-/m1/s1
• InChI Key： YFOGVHGRFCIHOW-RUZDIDTESA-N
• SMILES： N1(CC[C@@H](O)CC(O)=O)C(C(C)C)=C(C(NC2=CC=CC=C2)=O)C(C2=CC=CC=C2)=C1C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 656.2±55.0 °C(Predicted)
• pka: 4.21±0.10(Predicted)